Cas no 156732-78-4 (1(2H)-Pyridinepropanol,4-(4-fluorophenyl)-3,6-dihydro-a-[4-(phenylmethyl)phenyl]-)

• Product name: 1(2H)-Pyridinepropanol,4-(4-fluorophenyl)-3,6-dihydro-a-[4-(phenylmethyl)phenyl]-
• CAS No: 156732-78-4
• MF: C₂₇H₂₈FNO
• MW: 401.515730857849
• CID: 202414
• PubChem ID: 3074359

1(2H)-Pyridinepropanol,4-(4-fluorophenyl)-3,6-dihydro-a-[4-(phenylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinepropanol,4-(4-fluorophenyl)-3,6-dihydro-a-[4-(phenylmethyl)phenyl]-
• 1-(4-benzylphenyl)-3-[4-(4-fluorophenyl)-3,6-dihydro-2H-pyridin-1-yl]propan-1-ol
• 156732-78-4
• 1(2H)-Pyridinepropanol, 3,6-dihydro-4-(4-fluorophenyl)-alpha-(4-(phenylmethyl)phenyl)-
• 3,6-Dihydro-4-(4-fluorophenyl)-alpha-(4-(phenylmethyl)phenyl)-1(2H)-pyridinepropanol
• DTXSID60935521
• 1-(4-Benzylphenyl)-3-[4-(4-fluorophenyl)-3,6-dihydropyridin-1(2H)-yl]propan-1-ol
• SCHEMBL8971631

• Inchi： InChI=1S/C27H28FNO/c28-26-12-10-23(11-13-26)24-14-17-29(18-15-24)19-16-27(30)25-8-6-22(7-9-25)20-21-4-2-1-3-5-21/h1-14,27,30H,15-20H2
• InChI Key： ZTOVRQHCIRZCDJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2CCN(CCC(C3=CC=C(CC4=CC=CC=C4)C=C3)O)CC=2)C=C1

Computed Properties

• Exact Mass: 401.21564
• Monoisotopic Mass: 401.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 567.6°Cat760mmHg
• Flash Point: 297.1°C
• Refractive Index: 1.602
• PSA: 23.47